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Compound of Interest

Compound Name: ER PhotoFlipper 32

Cat. No.: B12365427 Get Quote

For researchers, scientists, and drug development professionals utilizing ER PhotoFlipper 32,

a comprehensive understanding of safety and handling protocols is paramount. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to ensure the safe and effective use of this novel ER tracker in the laboratory.

By adhering to these procedural, step-by-step guidelines, you can confidently integrate ER
PhotoFlipper 32 into your experimental workflows while maintaining a secure research

environment.

Immediate Safety and Handling Protocols
While a specific Material Safety Data Sheet (MSDS) for ER PhotoFlipper 32 is not publicly

available, the following guidelines are based on best practices for handling similar fluorescent

probes and ER trackers. As a standard laboratory practice, it is crucial to treat all new and

uncharacterized substances as potentially hazardous.

Personal Protective Equipment (PPE):

When handling ER PhotoFlipper 32, appropriate personal protective equipment is mandatory

to minimize exposure and ensure personal safety.[1][2][3]
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Protective Equipment Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves
To prevent skin contact.

Eye Protection Safety glasses or goggles To protect eyes from splashes.

Lab Coat Standard laboratory coat To protect skin and clothing.

Storage and Stability:

Proper storage is critical to maintain the integrity and stability of ER PhotoFlipper 32. Based

on information for similar fluorescent probes, the following storage conditions are

recommended.

Parameter Recommendation

Storage Temperature Store at -20°C or -80°C.[4][5]

Light Sensitivity Protect from light.

Moisture Store in a dry environment.

Stock Solutions
Prepare aliquots to avoid repeated freeze-thaw

cycles.

Experimental Protocols: Preparation of Stock and
Working Solutions
The following is a generalized protocol for the preparation of ER PhotoFlipper 32 solutions,

based on common procedures for similar ER tracker dyes.

1. Preparation of Stock Solution (e.g., 1 mM):

Allow the vial of ER PhotoFlipper 32 to warm to room temperature before opening.

Add the appropriate volume of high-quality, anhydrous dimethyl sulfoxide (DMSO) to the vial

to achieve a 1 mM concentration. Note: DMSO is known to facilitate the entry of organic
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molecules into tissues, so handle with particular caution.

Mix thoroughly until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C,

protected from light.

2. Preparation of Working Solution:

On the day of the experiment, thaw an aliquot of the stock solution.

Dilute the stock solution in a suitable buffer (e.g., Hank's Balanced Salt Solution with calcium

and magnesium - HBSS/Ca/Mg) to the desired working concentration (typically in the range

of 100 nM to 1 µM).

Disposal Plan: Managing ER PhotoFlipper 32 Waste
Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental

responsibility. All waste containing ER PhotoFlipper 32, including stock solutions, working

solutions, and contaminated materials, should be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Unused Stock & Working Solutions

Collect in a designated, labeled, and sealed

hazardous waste container. Do not dispose of

down the sink.

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Aqueous Waste from Experiments

Collect all aqueous waste containing the probe

for hazardous waste disposal. Do not pour down

the drain.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages of handling ER PhotoFlipper 32, from

receiving the product to the final disposal of waste, incorporating essential safety measures at
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each step.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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